molecular formula C6H8IN3 B8635383 2-Hydrazinyl-3-iodo-4-methylpyridine

2-Hydrazinyl-3-iodo-4-methylpyridine

Cat. No.: B8635383
M. Wt: 249.05 g/mol
InChI Key: QNHMNHJRMGAHHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydrazinyl-3-iodo-4-methylpyridine is a useful research compound. Its molecular formula is C6H8IN3 and its molecular weight is 249.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H8IN3

Molecular Weight

249.05 g/mol

IUPAC Name

(3-iodo-4-methylpyridin-2-yl)hydrazine

InChI

InChI=1S/C6H8IN3/c1-4-2-3-9-6(10-8)5(4)7/h2-3H,8H2,1H3,(H,9,10)

InChI Key

QNHMNHJRMGAHHV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC=C1)NN)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-3-iodo-4-methylpyridine (preparation 28a, 2.0 g, 7.9 mmol) and hydrazine hydrate (1.2 mL, 24.2 mmol) in pyridine (12 mL) under an argon atmosphere was stirred and heated to reflux. After 24 hours, the mixture was cooled and evaporated to dryness. The crude mixture was triturated with water and the solid was filtered and washed with water to give the title compound (1.71 g, 87%) which was used without further purification in the next reaction.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Yield
87%

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